Methyl 5-bromo-1H-indazole-7-carboxylate
Overview
Description
Methyl 5-bromo-1H-indazole-7-carboxylate is a chemical compound with the CAS Number: 898747-24-5 . It has a molecular weight of 255.07 and its molecular formula is C9H7BrN2O2 . It is a solid substance and is stored in a dry room at room temperature .
Molecular Structure Analysis
The molecular structure of Methyl 5-bromo-1H-indazole-7-carboxylate is represented by the linear formula C9H7BrN2O2 . The compound has a monoisotopic mass of 253.969086 Da .Physical And Chemical Properties Analysis
Methyl 5-bromo-1H-indazole-7-carboxylate is a solid substance . It is stored in a dry room at room temperature . The compound has a molecular weight of 255.07 and its molecular formula is C9H7BrN2O2 .Scientific Research Applications
Synthetic Cannabinoids
MBIC has been identified as a precursor in the synthesis of new synthetic cannabinoids, which have emerged internationally as recreational drugs, especially after a class-wide ban on traditional indole and indazole scaffolds in China .
Antimicrobial Research
Indazole compounds, including derivatives of MBIC, have shown moderate-to-high activity against various bacterial cultures, such as Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Real-Time PCR Applications
MBIC derivatives are used in Real-Time PCR Oligos, Primers, Probes, and Genes Cloning, contributing to advancements in genetic research and molecular biology .
Chromatography and Mass Spectrometry
MBIC is utilized in chromatography and mass spectrometry for sample manipulation and measurement apparatus needs, enhancing the efficiency and effectiveness of these analytical methods .
Safety and Hazards
properties
IUPAC Name |
methyl 5-bromo-1H-indazole-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2/c1-14-9(13)7-3-6(10)2-5-4-11-12-8(5)7/h2-4H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXHHJBRURQNLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC2=C1NN=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50646578 |
Source
|
| Record name | Methyl 5-bromo-1H-indazole-7-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-bromo-1H-indazole-7-carboxylate | |
CAS RN |
898747-24-5 |
Source
|
| Record name | Methyl 5-bromo-1H-indazole-7-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50646578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 5-bromo-1H-indazole-7-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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